Cas no 2304635-41-2 (2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2304635-41-2
• MF: C₁₄H₁₉BF₂O₃
• MW: 284.106671571732
• CID: 5018648
• PubChem ID: 138109286
• Update Time: 2026-02-28

2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-(DIFLUOROMETHYL)-5-METHOXYPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• TQU0191
• (4-(difluoromethyl)-2-fluorophenyl)boronic acid
• 2-[3-(difluoromethyl)-5-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2304635-41-2
• EN300-22823537
• 2-[3-(difluoromethyl)-5-methoxy-phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z2943421161
• BS-45620
• 1,3,2-Dioxaborolane, 2-[3-(difluoromethyl)-5-methoxyphenyl]-4,4,5,5-tetramethyl-
• CS-0188506
• 2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H19BF2O3/c1-13(2)14(3,4)20-15(19-13)10-6-9(12(16)17)7-11(8-10)18-5/h6-8,12H,1-5H3
• InChI Key： UAVPBGRBTOOFJB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC)F

Computed Properties

• Exact Mass: 284.1395310g/mol
• Monoisotopic Mass: 284.1395310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Briefing on 2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2304635-41-2)

2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2304635-41-2) is a boronic ester derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of arylboronic esters, which are widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The presence of the difluoromethyl and methoxy substituents on the phenyl ring enhances its reactivity and makes it a valuable intermediate for the synthesis of complex molecules.

Recent studies have highlighted the role of this compound in the development of novel therapeutic agents. For instance, it has been employed as a key building block in the synthesis of kinase inhibitors, which are pivotal in targeting various cancers and inflammatory diseases. The unique electronic properties imparted by the difluoromethyl group improve the metabolic stability and bioavailability of the resulting drug candidates, making this compound particularly attractive for pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the synthesis of potent BTK (Bruton's tyrosine kinase) inhibitors. The study reported that the compound facilitated efficient coupling reactions under mild conditions, yielding high-purity products with excellent yields. These findings underscore its potential as a versatile reagent in the preparation of biologically active molecules.

Another notable application of this compound is in the field of positron emission tomography (PET) imaging. A recent publication in ACS Medicinal Chemistry Letters described its use in the radiolabeling of small molecules for PET tracers. The boronic ester moiety allowed for efficient incorporation of fluorine-18, a commonly used radioisotope in PET imaging, enabling the development of new diagnostic tools for neurological disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Issues such as moisture sensitivity and the need for inert conditions during reactions necessitate careful optimization of synthetic protocols. Ongoing research aims to address these limitations by developing more robust and scalable synthetic routes.

In conclusion, 2-(3-(Difluoromethyl)-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2304635-41-2) represents a valuable tool in the arsenal of medicinal chemists. Its versatility in cross-coupling reactions and potential in drug discovery and imaging applications make it a compound of significant interest. Future research will likely focus on expanding its utility and overcoming current synthetic challenges to fully realize its potential in the pharmaceutical industry.